N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide

• Molecular Formula: C18H21FN2O4S
• Molecular Weight: 380.4 g/mol
• IUPAC Name: N-[4-(3-ethoxypropylsulfamoyl)phenyl]-3-fluorobenzamide
• InChI: InChI=1S/C18H21FN2O4S/c1-2-25-12-4-11-20-26(23,24)17-9-7-16(8-10-17)21-18(22)14-5-3-6-15(19)13-14/h3,5-10,13,20H,2,4,11-12H2,1H3,(H,21,22)
• InChI Key: BTVNNTKOFAQVEV-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)F

Description

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide is a complex organic compound that belongs to the class of sulfonamides. This compound is characterized by the presence of a sulfamoyl group attached to a phenyl ring, which is further connected to a fluorobenzamide moiety. The unique structure of this compound makes it of significant interest in various fields of scientific research, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide typically involves multiple steps, starting from readily available starting materials. The general synthetic route includes:

Formation of the Sulfamoyl Intermediate: The initial step involves the reaction of 4-aminophenyl sulfonamide with 3-ethoxypropyl bromide under basic conditions to form the sulfamoyl intermediate.

Coupling with Fluorobenzamide: The sulfamoyl intermediate is then coupled with 3-fluorobenzoyl chloride in the presence of a base such as triethylamine to yield the final product, this compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the reaction conditions to increase yield and purity. This includes the use of high-purity reagents, controlled reaction temperatures, and efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorobenzamide moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted benzamide derivatives.

Scientific Research Applications

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide involves its interaction with specific molecular targets. The compound is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to various biological effects, such as reduced inflammation or inhibition of cancer cell growth. The exact molecular pathways involved may vary depending on the specific application and target enzyme.

Comparison with Similar Compounds

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-fluorobenzamide can be compared with other similar compounds, such as:

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-3-nitrobenzamide: Similar structure but with a nitro group instead of a fluorine atom.

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}-4-methoxy-3-nitrobenzamide: Contains a methoxy group in addition to the nitro group.

N-{4-[(3-ethoxypropyl)sulfamoyl]phenyl}cyclohexanecarboxamide: Features a cyclohexane ring instead of the benzamide moiety.

The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical and biological properties compared to its analogs.